Cas no 5422-95-7 (N-benzyl-n-(1-benzyl-2,5-dioxopyrrolidin-3-yl)acetamide)

• Product Name: N-benzyl-n-(1-benzyl-2,5-dioxopyrrolidin-3-yl)acetamide
• CAS No: 5422-95-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 1587969
• PubChem ID: 221228
• Update Time: 2025-04-21

N-benzyl-n-(1-benzyl-2,5-dioxopyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-n-(1-benzyl-2,5-dioxopyrrolidin-3-yl)acetamide
• MLS002637814
• AR-1K6277
• N-Acetyl-N-benzyl-asparaginsaeure-benzylimid
• SMR001547328
• AC1L59YH
• N-acetyl-N-benzyl-aspartic acid benzylimide
• AC1Q5I3R
• NSC5479
• HMS3078I05
• MLS002637814; AR-1K6277; N-Acetyl-N-benzyl-asparaginsaeure-benzylimid; SMR001547328; AC1L59YH; N-acetyl-N-benzyl-aspartic acid benzylimide; AC1Q5I3R; NSC5479; HMS3078I05;
• NSC-5479
• 5422-95-7
• CHEMBL1903139
• DTXSID50277982

• Inchi： 1S/C20H20N2O3/c1-15(23)21(13-16-8-4-2-5-9-16)18-12-19(24)22(20(18)25)14-17-10-6-3-7-11-17/h2-11,18H,12-14H2,1H3
• InChI Key： CNKFWRHIVGSYBT-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1CC1C=CC=CC=1)=O)N(C(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.1475
• Monoisotopic Mass: 336.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 590.2°C at 760 mmHg
• Flash Point: 280.4°C
• Refractive Index: 1.627
• PSA: 57.69
• LogP: 2.30070